5'-Deoxy-5'-(dimethyl-lambda~4~-sulfanyl)adenosine
5'-Deoxy-5'-(dimethyl-lambda~4~-sulfanyl)adenosine
5'-(dimethylsulfonio)-5'-deoxyadenosine is a nucleobase-containing molecular entity.
Brand Name:
Vulcanchem
CAS No.:
15648-76-7
VCID:
VC0095845
InChI:
InChI=1S/C12H18N5O3S/c1-21(2)3-6-8(18)9(19)12(20-6)17-5-16-7-10(13)14-4-15-11(7)17/h4-6,8-9,12,18-19H,3H2,1-2H3,(H2,13,14,15)/q+1/t6-,8-,9-,12-/m1/s1
SMILES:
C[S+](C)CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O
Molecular Formula:
C12H18N5O3S+
Molecular Weight:
312.37 g/mol
5'-Deoxy-5'-(dimethyl-lambda~4~-sulfanyl)adenosine
CAS No.: 15648-76-7
Main Products
VCID: VC0095845
Molecular Formula: C12H18N5O3S+
Molecular Weight: 312.37 g/mol
| CAS No. | 15648-76-7 |
|---|---|
| Product Name | 5'-Deoxy-5'-(dimethyl-lambda~4~-sulfanyl)adenosine |
| Molecular Formula | C12H18N5O3S+ |
| Molecular Weight | 312.37 g/mol |
| IUPAC Name | [(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl-dimethylsulfanium |
| Standard InChI | InChI=1S/C12H18N5O3S/c1-21(2)3-6-8(18)9(19)12(20-6)17-5-16-7-10(13)14-4-15-11(7)17/h4-6,8-9,12,18-19H,3H2,1-2H3,(H2,13,14,15)/q+1/t6-,8-,9-,12-/m1/s1 |
| Standard InChIKey | DVNIRPKXKMIDQU-WOUKDFQISA-N |
| Isomeric SMILES | C[S+](C)C[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)O |
| SMILES | C[S+](C)CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O |
| Canonical SMILES | C[S+](C)CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O |
| Description | 5'-(dimethylsulfonio)-5'-deoxyadenosine is a nucleobase-containing molecular entity. |
| Synonyms | S-methyl-5/'-methylthioadenosine |
| PubChem Compound | 167321 |
| Last Modified | Nov 11 2021 |
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